1-(2,4-dinitrophenyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-(2,4-dinitrophenyl)-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C16H15N5O6/c22-19(23)13-3-1-12(2-4-13)17-7-9-18(10-8-17)15-6-5-14(20(24)25)11-16(15)21(26)27/h1-6,11H,7-10H2
• InChI Key: WVQOHYAIIJNDHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C16H15N5O6
• Molecular Weight: 373.32 g/mol

Description

1-(2,4-dinitrophenyl)-4-(4-nitrophenyl)piperazine, commonly known as DNPP, is a chemical compound that has been extensively studied for its scientific research applications. DNPP is a piperazine derivative that is used as a reagent in various analytical techniques, including HPLC, GC, and LC-MS. The compound is also used in the synthesis of other chemical compounds due to its unique properties.

Mechanism of Action

DNPP is a piperazine derivative that acts as a chromogenic reagent for the detection of primary amines in biological samples. The compound reacts with primary amines to form a yellow-orange product that can be detected using various analytical techniques.
Biochemical and Physiological Effects:
DNPP does not have any known biochemical or physiological effects on living organisms. The compound is used solely for scientific research purposes and is not intended for human or animal consumption.

Advantages and Limitations for Lab Experiments

DNPP has several advantages for use in laboratory experiments. The compound is stable and can be stored for long periods without degradation. DNPP is also relatively easy to synthesize and can be purified using simple techniques. However, DNPP has some limitations, including its limited solubility in aqueous solutions and its toxicity at high concentrations.

Future Directions

There are several future directions for research involving DNPP. One area of research is the development of new analytical techniques that utilize DNPP as a reagent. Another area of research is the synthesis of new chemical compounds using DNPP as a starting material. Additionally, research could be conducted to investigate the potential use of DNPP in the development of new drugs or therapeutic agents.

Scientific Research Applications

DNPP is widely used in scientific research as a reagent for the analysis of various chemical compounds. The compound is used in the synthesis of other chemical compounds due to its unique properties. DNPP is also used as a chromogenic reagent for the detection of primary amines in biological samples. The compound is also used in the analysis of various drugs and metabolites.